7-(2-Benzoxazolon-3-ylacetamido)desacetoxycephalosporanic acid
Overview
Description
7-(2-Benzoxazolon-3-ylacetamido)desacetoxycephalosporanic acid, also known as 7-BOAMDCA, is a chemical compound with the CAS Registry Number 130970-57-9 . It is a type of cephem, a class of antibiotics that includes the cephalosporins .
Synthesis Analysis
The synthesis of 7-(2-Benzoxazolon-3-ylacetamido)desacetoxycephalosporanic acid is catalyzed by penicillin amidase (EC 3.5.1.11). This process involves a kinetically controlled transfer of the non-specific 2-benzoxazolon-3-yl-acetyl moiety from its polyethyleneglycol ester (m.w. 400, nine monomeric units) to the nucleophile 7-aminodesacetoxycephalosporanic acid . The penicillin amidase used in this process is typically immobilized in polyacrylamide gel and is derived from E.Coli . This process achieves a high degree of nucleophile conversion (98%) into the corresponding cephem at biotechnologically relevant concentrations (50 mM) .Chemical Reactions Analysis
The main chemical reaction involving 7-(2-Benzoxazolon-3-ylacetamido)desacetoxycephalosporanic acid is its synthesis, as described above. The penicillin amidase catalyzes the transfer of the 2-benzoxazolon-3-yl-acetyl moiety from its polyethyleneglycol ester to the nucleophile 7-aminodesacetoxycephalosporanic acid .properties
IUPAC Name |
(6R,7R)-3-methyl-8-oxo-7-[[2-(2-oxo-1,3-benzoxazol-3-yl)acetyl]amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O6S/c1-8-7-27-15-12(14(22)20(15)13(8)16(23)24)18-11(21)6-19-9-4-2-3-5-10(9)26-17(19)25/h2-5,12,15H,6-7H2,1H3,(H,18,21)(H,23,24)/t12-,15-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRJMJOCOTPUQTQ-IUODEOHRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C(C(C2=O)NC(=O)CN3C4=CC=CC=C4OC3=O)SC1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(N2[C@@H]([C@@H](C2=O)NC(=O)CN3C4=CC=CC=C4OC3=O)SC1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90926987 |
Source
|
| Record name | 7-{[1-Hydroxy-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)ethylidene]amino}-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90926987 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
389.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-(2-Benzoxazolon-3-ylacetamido)desacetoxycephalosporanic acid | |
CAS RN |
130970-57-9 |
Source
|
| Record name | 7-(2-Benzoxazolon-3-ylacetamido)desacetoxycephalosporanic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0130970579 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 7-{[1-Hydroxy-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)ethylidene]amino}-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90926987 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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